N-(5-Amino-2-fluorophenyl)-3-isobutoxybenzamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-3-isobutoxybenzamide, commonly referred to as 5-Amino-2-fluorophenyl-3-isobutoxybenzamide (5-A2F-3IBB), is a synthetic compound that is used in a variety of scientific research applications. 5-A2F-3IBB is a derivative of benzamide, a type of organic compound derived from benzoic acid, and is composed of an amine, a fluorine atom, and an isobutoxy group. 5-A2F-3IBB has a wide range of applications due to its unique structure and properties, and has been studied extensively in the fields of chemistry and biochemistry.
Scientific Research Applications
Novel Crystalline Forms
- Application in Treating Disorders : Certain crystalline forms of similar compounds have been shown to be effective in treating a range of disorders, including asthma, gastrointestinal diseases, pain, and depression (Norman, 2008).
Synthesis and Characterization
- Identification and Differentiation : Studies have focused on the identification and differentiation of similar compounds, which are crucial for ensuring correct usage in various applications (McLaughlin et al., 2016).
Inhibitor Development
- Selective Kinase Inhibition : Research has been conducted on developing selective inhibitors for certain kinases, which are vital in treating cancers and other diseases (Schroeder et al., 2009).
Radiolabeling for Imaging
- AMPA Receptor Imaging : The development of novel radiolabeled compounds for imaging AMPA receptors in the brain using PET imaging (Kronenberg et al., 2007).
Fluorescence Analysis
- Dual Fluorescence in Analysis : Utilizing compounds for fluorescence analysis, which can be significant in rapid analysis of conformational changes in molecules, both in solutions and in biological samples (Matwijczuk et al., 2015).
Biosensors
- Electrocatalytic Determination : Modified electrodes have been developed using similar compounds for the electrocatalytic determination of substances like glutathione, which have significant implications in biological and medical research (Karimi-Maleh et al., 2014).
Reductive Chemistry
- Cytotoxicity Studies : Investigating the reductive chemistry of certain compounds to understand their cytotoxic properties, which is critical in the development of cancer therapies (Palmer et al., 1995).
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-3-(2-methylpropoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O2/c1-11(2)10-22-14-5-3-4-12(8-14)17(21)20-16-9-13(19)6-7-15(16)18/h3-9,11H,10,19H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJRJJYLJNHMYOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-3-isobutoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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